![molecular formula C5H11NO2 B2439510 (S)-c-[1,4]Dioxan-2-yl-methylamine CAS No. 1337470-52-6](/img/structure/B2439510.png)
(S)-c-[1,4]Dioxan-2-yl-methylamine
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Description
(S)-c-[1,4]Dioxan-2-yl-methylamine, also known as Dexmedetomidine, is a highly selective α2-adrenergic receptor agonist that is used for sedation and analgesia in intensive care units and surgical procedures. It was first synthesized in the 1980s by Janssen Pharmaceutica, and since then, it has been widely used in clinical practice due to its unique pharmacological properties.
Scientific Research Applications
Paraquat Poisonings and Lung Toxicity
Research on paraquat dichloride, a herbicide with safety concerns due to its pulmonary toxicity, highlights the mechanisms of lung damage and the lack of effective treatments. The study emphasizes the need for advancements in treating human poisonings and predicting prognosis to develop rigorous clinical protocols (R. Dinis-Oliveira et al., 2008).
Methylglyoxal Biochemistry and Toxicology
An overview of methylglyoxal research extends from its chemistry to its biological implications, touching on its metabolic network role, toxicity across species, and its impact on energy production, free radical generation, and cell killing. This comprehensive review underscores the complex interactions of alpha-oxoaldehyde with biological macromolecules and diseases, including its potential role in diabetic complications and cancer research (M. Kalapos, 1999).
Dioxins' Multigenerational Effects
Dioxins, persistent environmental contaminants, have been studied for their ability to lower the male/female ratio of offspring and cause reproductive and other adverse effects across generations. Epigenetic alterations in rodents and fish suggest potential health implications for humans at realistic exposure levels (M. Viluksela & R. Pohjanvirta, 2019).
1,4-Dioxane as a Water Contaminant
1,4-Dioxane, used historically in solvents and found in consumer products, poses risks due to its carcinogenic potential and resistance to conventional water treatment methods. This review calls for more research on human health effects, environmental fate, and improved detection and treatment technologies (K. G. Godri Pollitt et al., 2019).
Antidepressant Neurobiology
Tianeptine, an antidepressant with a unique effect on brain plasticity, illustrates the multifaceted neurobiological properties of antidepressants beyond the monoaminergic hypothesis. The review explores its impact on neuronal excitability, neuroprotection, anxiety, and memory, providing insights into the neurobiological features of depressive disorders (B. McEwen & J. Olié, 2005).
properties
IUPAC Name |
[(2S)-1,4-dioxan-2-yl]methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2/c6-3-5-4-7-1-2-8-5/h5H,1-4,6H2/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PREOONMJIVUPMI-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CO1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CO[C@H](CO1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2S)-1,4-dioxan-2-yl]methanamine | |
CAS RN |
1337470-52-6 |
Source
|
Record name | (S)-(1,4-dioxan-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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